![molecular formula C4H7NO2S B097563 N-(Acetyl)thiocarbamic acid O-methyl ester CAS No. 16696-87-0](/img/structure/B97563.png)
N-(Acetyl)thiocarbamic acid O-methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(Acetyl)thiocarbamic acid O-methyl ester, also known as Acetamiprid, is a widely used insecticide belonging to the neonicotinoid class of chemicals. It is a synthetic compound that is highly effective against a wide range of pests, including aphids, whiteflies, thrips, and leafhoppers. Acetamiprid is known for its systemic activity, which means that it is absorbed by plants and distributed throughout the plant's tissues, providing long-lasting protection against pests.
Mechanism of Action
N-(Acetyl)thiocarbamic acid O-methyl ester acts on the nervous system of insects by binding to the nicotinic acetylcholine receptors, which are responsible for transmitting nerve impulses. This binding results in the disruption of nerve function, leading to paralysis and death of the insect.
Biochemical and Physiological Effects:
This compound has been shown to have minimal impact on non-target organisms, including humans, mammals, and birds. It is rapidly metabolized and excreted from the body, reducing the risk of accumulation and toxicity. However, some studies have shown that this compound may have negative impacts on certain beneficial insects, such as bees and butterflies, which play a critical role in pollination.
Advantages and Limitations for Lab Experiments
N-(Acetyl)thiocarbamic acid O-methyl ester is widely used in laboratory experiments due to its high efficacy and systemic activity. It is also relatively easy to use and can be formulated into various concentrations and formulations. However, the use of this compound in laboratory experiments may have limitations, including the potential for non-target effects on beneficial insects and the need for proper disposal of unused or expired chemicals.
Future Directions
There are several future directions for research on N-(Acetyl)thiocarbamic acid O-methyl ester, including the development of new formulations and delivery methods to improve its efficacy and reduce its impact on non-target organisms. Additionally, more research is needed to understand the potential impacts of this compound on beneficial insects and the environment, as well as to develop alternative insecticides that are more environmentally friendly and sustainable.
Synthesis Methods
N-(Acetyl)thiocarbamic acid O-methyl ester is synthesized by reacting N-cyano-N-methylacetamidine with methyl isothiocyanate in the presence of a base. This reaction results in the formation of this compound, which is then purified and formulated into various insecticide products.
Scientific Research Applications
N-(Acetyl)thiocarbamic acid O-methyl ester has been extensively studied for its effectiveness as an insecticide and its impact on the environment. Several studies have shown that this compound is highly effective against a wide range of pests, including those that are resistant to other insecticides. It is also considered to be relatively safe for humans and non-target organisms when used according to the label instructions.
Properties
16696-87-0 | |
Molecular Formula |
C4H7NO2S |
Molecular Weight |
133.17 g/mol |
IUPAC Name |
O-methyl N-acetylcarbamothioate |
InChI |
InChI=1S/C4H7NO2S/c1-3(6)5-4(8)7-2/h1-2H3,(H,5,6,8) |
InChI Key |
JMKHFRWHKOMIKM-UHFFFAOYSA-N |
Isomeric SMILES |
CC(=O)N=C(OC)S |
SMILES |
CC(=O)NC(=S)OC |
Canonical SMILES |
CC(=O)N=C(OC)S |
synonyms |
N-(Acetyl)thiocarbamic acid O-methyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.